methyl 3-[({1-[(dimethylamino)sulfonyl]-3-piperidinyl}carbonyl)amino]-4-methoxybenzoate

• IUPAC Name: methyl 3-[[1-(dimethylsulfamoyl)piperidine-3-carbonyl]amino]-4-methoxybenzoate
• InChI: InChI=1S/C17H25N3O6S/c1-19(2)27(23,24)20-9-5-6-13(11-20)16(21)18-14-10-12(17(22)26-4)7-8-15(14)25-3/h7-8,10,13H,5-6,9,11H2,1-4H3,(H,18,21)
• InChI Key: KWEZYVILYXJCMY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCCC(C1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)OC
• Molecular Formula: C17H25N3O6S
• Molecular Weight: 399.5 g/mol

Description

The compound "methyl 3-[({1-[(dimethylamino)sulfonyl]-3-piperidinyl}carbonyl)amino]-4-methoxybenzoate" is related to research in the synthesis and structural analysis of chemical compounds with potential biological activities. The studies focus on the synthesis methods, molecular structure, chemical reactions, and both physical and chemical properties analysis of similar compounds.

Synthesis Analysis

Synthesis methods vary depending on the specific compounds being prepared. For example, the synthesis of related compounds involves multi-step reactions including cyclization, methylation, and sulfonylation steps under specific conditions (Chan, Ma, & Mak, 1977), (Ohkata, Takee, & Akiba, 1985).

Molecular Structure Analysis

X-ray crystallography and spectroscopic techniques like IR, UV, MS, and NMR are commonly used to determine and confirm the molecular structures of synthesized compounds. These methods provide insights into the atomic arrangements, bond lengths, and angles, which are critical for understanding the compound's reactivity and properties (Naveen et al., 2015).

Chemical Reactions and Properties

Chemical reactions involve interactions with various reagents under different conditions, leading to the formation of new compounds or functional groups. The reactivity is often studied through mechanisms such as aromatic nucleophilic substitution and oxidative processes. These studies shed light on the compound's behavior in synthetic pathways and potential biological systems (Hasegawa, 1983).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are analyzed to understand the compound's behavior under various conditions. These properties are crucial for the compound's application in different fields, including materials science and pharmaceuticals (Yang, 2008).

Chemical Properties Analysis

Chemical properties include reactivity with other chemicals, stability under different conditions, and the compound's ability to undergo various chemical transformations. These characteristics are essential for developing new synthetic routes and applications in chemical synthesis and potential therapeutic agents (Sekiguchi, Suzuki, & Hosokawa, 1989).

Scientific Research Applications

Synthesis and Structural Analysis

The compound's synthetic pathways and structural characteristics have been a focal point of research. For example, studies on the synthesis of related compounds often involve the condensation of 2-aminobenzothiazole with various reagents, leading to products with distinct structural features. These processes are crucial for understanding the molecular framework and properties of such compounds, which can be further analyzed using X-ray crystallography to reveal detailed structural information (Chan, Ma, & Mak, 1977).

Mechanistic Insights into Chemical Reactions

Research also delves into the mechanisms underlying the reactions involving similar compounds. For instance, the oxidation and alkylation reactions of certain derivatives have been meticulously studied, shedding light on the roles of various functional groups and the influence of different reagents. These insights are essential for tailoring the compound’s reactivity and properties for specific applications (Ohkata, Takee, & Akiba, 1985).

Metabolism and Degradation

The metabolism and degradation pathways of related herbicides provide valuable information on environmental fate and safety. Investigations into the microbial metabolism of triflusulfuron methyl, for example, have identified various metabolites, offering a glimpse into how such compounds are broken down in nature. This knowledge is crucial for assessing environmental impact and for developing more eco-friendly compounds (Dietrich, Reiser, & Stieglitz, 1995).

Photophysical and Photochemical Properties

The photophysical and photochemical properties of derivatives, such as zinc phthalocyanines substituted with related compounds, have been extensively studied for their potential applications in photodynamic therapy. These studies focus on their fluorescence properties, singlet oxygen quantum yield, and photodegradation quantum yield, which are pivotal for their effectiveness in medical applications, particularly in the treatment of cancer (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Molluscicidal Activity

Research on prenylated benzoic acid derivatives, including compounds structurally related to methyl 3-[({1-[(dimethylamino)sulfonyl]-3-piperidinyl}carbonyl)amino]-4-methoxybenzoate, has revealed significant antimicrobial and molluscicidal activities. These findings highlight the potential of such compounds in developing new pesticides and antimicrobial agents, contributing to agriculture and public health (Orjala, Erdelmeier, Wright, Rali, & Sticher, 1993).

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For example, if it’s used as a drug, it might interact with biological targets to exert its effects.

Future Directions

The future research directions would depend on the specific applications and properties of this compound. It could potentially be studied for its reactivity, its potential uses in various fields, or its biological activity.